2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]propanamide
• InChI: InChI=1S/C20H19ClN4O2/c1-20(2,27-16-7-5-15(21)6-8-16)19(26)25-13-17-18(24-11-10-23-17)14-4-3-9-22-12-14/h3-12H,13H2,1-2H3,(H,25,26)
• InChI Key: LKQIMLAQWKJYAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1=NC=CN=C1C2=CN=CC=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN4O2
• Molecular Weight: 382.8 g/mol

Description

2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide, also known as CPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPMP is a synthetic compound that belongs to the family of pyrazine derivatives and has been studied for its biochemical and physiological effects.

Scientific Research Applications

2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has been studied as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In biochemistry, 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has been studied for its effects on various enzymes and proteins. In pharmacology, 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has been studied for its potential as a drug target and for its effects on the central nervous system.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has been shown to inhibit the activity of the enzyme protein kinase C, which plays a role in various cellular processes, including cell proliferation and differentiation. 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has also been shown to inhibit the activity of the protein tyrosine kinase, which is involved in various signaling pathways.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide inhibits the growth of cancer cells and induces apoptosis, or programmed cell death. 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has also been shown to have anti-inflammatory effects and to inhibit the production of certain cytokines. In vivo studies have shown that 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has effects on the central nervous system, including sedative and anxiolytic effects.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide has several advantages for lab experiments, including its synthetic availability, chemical stability, and potential applications in various fields. However, 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide also has limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide. One direction is to further study its potential applications in medicinal chemistry, including its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is to further study its effects on enzymes and proteins, including the identification of its specific targets. Additionally, further research is needed to better understand the mechanism of action of 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide and its effects on the central nervous system.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-2-methyl-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)propanamide involves the reaction of 4-chlorophenol with 2-methyl-2-oxazoline in the presence of a base, followed by the reaction of the resulting product with 3-(pyridin-3-yl)pyrazin-2-amine in the presence of a coupling agent. The final product is obtained after purification and isolation.